3-Deoxy-D-manno-2-octulosonic acid ammonium salt

Description

3-Deoxy-D-manno-2-octulosonic acid ammonium salt is a ketosidic component present in the lipopolysaccharides of Gram-negative bacteria and identified in acidic exopolysaccharides (K-antigens) . It is also referred to as 2-Keto-3-deoxyoctonate ammonium salt. This compound has garnered attention for its potential in pharmaceutical applications, especially as an antibacterial agent that targets the biosynthesis of bacterial cell wall components . Scientists utilize 3-Deoxy-D-manno-2-octulosonic acid ammonium salt to study the structure and function of lipopolysaccharides (LPS) and their interactions with the immune system . It serves as a tool to probe the biosynthesis of LPS and the mechanisms by which bacteria construct their outer membranes . Furthermore, it is instrumental in understanding how LPS contribute to the virulence of pathogenic bacteria in the study of bacterial pathogenesis .

The compound influences cell function by interacting with cell signaling pathways, gene expression, and cellular metabolism. As an inhibitor of CMP-KDO synthetase, 3-Deoxy-D-manno-2-octulosonic acid ammonium salt is crucial for the biosynthesis of bacterial cell-wall components. Studies have shown the compound remains stable under specific storage conditions, such as at -20°C. Lower doses of the compound may exhibit beneficial antibacterial effects without significant toxicity in animal models. Its applications extend to chemistry for studying bacterial lipopolysaccharides, biology for understanding bacterial cell wall biosynthesis and resistance mechanisms, medicine as a potential target for antibacterial vaccines, and industry for producing biochemical assays and research reagents.

A compound similar to 3-Deoxy-D-manno-2-octulosonic acid ammonium salt is 3-Deoxy-D-manno-octulosonate-8-phosphate. While these compounds share structural similarities, they differ in their specific functions and applications. 3-Deoxy-D-manno-octulosonate is a metabolite found in Escherichia coli . It is also known as keto-3-deoxy-D-manno-octulosonic acid .

• CAS No.: 103404-70-2
• Product Name: 3-Deoxy-D-manno-2-octulosonic acid ammonium salt
• Molecular Formula: C8H17NO8
• Molecular Weight: 255.22 g/mol
• IUPAC Name: azane;6-(1,2-dihydroxyethyl)-2,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C8H14O8.H3N/c9-2-4(11)6-5(12)3(10)1-8(15,16-6)7(13)14;/h3-6,9-12,15H,1-2H2,(H,13,14);1H3
• Standard InChIKey: UDJBBKGYARWWNJ-UHFFFAOYSA-N
• SMILES: C1C(C(C(OC1(C(=O)O)O)C(CO)O)O)O.N
• Canonical SMILES: C1C(C(C(OC1(C(=O)[O-])O)C(CO)O)O)O.[NH4+]
• Synonyms: 2-Keto-3-deoxyoctonate Ammonium Salt; 3-Deoxyoctulosonic Acid Ammonim Salt; KDO Ammonium Salt; 3-Deoxyoctulosonic Acid; 3-Deoxy-2-octulosonic Acid Monoammonium Salt; 3-Deoxyoctulosonic Acid KDO
• PubChem Compound: 13990109
• Last Modified: Sep 14 2023